![molecular formula C20H18O5 B4233239 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate](/img/structure/B4233239.png)
4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate
Overview
Description
4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate, also known as EOC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a derivative of coumarin, a natural compound found in many plants, and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins in the targeted organisms. For example, in cancer cells, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In fungi and bacteria, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to inhibit the activity of key enzymes involved in cell wall synthesis and metabolism.
Biochemical and Physiological Effects:
4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to have a variety of biochemical and physiological effects, depending on the targeted organism and the concentration of 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate used. In cancer cells, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In fungi and bacteria, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to disrupt cell wall synthesis and metabolism, leading to cell death. In insects, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to have antifeedant and insecticidal properties, leading to reduced feeding and mortality.
Advantages and Limitations for Lab Experiments
4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has several advantages for use in lab experiments, including its easy synthesis, low cost, and potential applications in various fields. However, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate also has some limitations, including its low solubility in water and its potential toxicity to non-target organisms. These limitations can be addressed by modifying the chemical structure of 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate or by using appropriate safety measures in lab experiments.
Future Directions
There are several future directions for research on 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate, including the development of more efficient synthesis methods, the exploration of new applications in medicine and agriculture, and the investigation of its potential toxicity to non-target organisms. Additionally, the use of 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate in combination with other compounds or therapies may enhance its efficacy and reduce its potential side effects. Overall, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has significant potential for use in various fields and warrants further investigation.
Scientific Research Applications
4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to have anticancer, antifungal, and antimicrobial properties. In agriculture, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been shown to have insecticidal and antifeedant properties. In materials science, 4-ethyl-2-oxo-2H-chromen-7-yl 2-ethoxybenzoate has been used as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
(4-ethyl-2-oxochromen-7-yl) 2-ethoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O5/c1-3-13-11-19(21)25-18-12-14(9-10-15(13)18)24-20(22)16-7-5-6-8-17(16)23-4-2/h5-12H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGNCTPGBHHZIKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC=CC=C3OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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